Cas no 1215599-01-1 (5-[4’-Carboxy-(1,1’-biphenyl)-2-yl]-1-triphenylmethyltetrazole)
1215599-01-1 structure
Product Name:5-[4’-Carboxy-(1,1’-biphenyl)-2-yl]-1-triphenylmethyltetrazole
CAS No:1215599-01-1
MF:C33H24N4O2
MW:508.569267272949
CID:2617673
PubChem ID:57370104
Update Time:2025-04-21
5-[4’-Carboxy-(1,1’-biphenyl)-2-yl]-1-triphenylmethyltetrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-[4’-Carboxy-(1,1’-biphenyl)-2-yl]-1-triphenylmethyltetrazole
- 4-[2-(1-trityltetrazol-5-yl)phenyl]benzoic acid;
- 5-[4'-Carboxy-(1,1'-biphenyl)-2-yl]-1-triphenylmethyltetrazole
- 4-[2-(1-trityltetrazol-5-yl)phenyl]benzoic acid
- DTXSID90724602
- 1215599-01-1
- 2'-[1-(Triphenylmethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-carboxylic acid
-
- Inchi: 1S/C33H24N4O2/c38-32(39)25-22-20-24(21-23-25)29-18-10-11-19-30(29)31-34-35-36-37(31)33(26-12-4-1-5-13-26,27-14-6-2-7-15-27)28-16-8-3-9-17-28/h1-23H,(H,38,39)
- InChI Key: KMNBFNNIDHFOLG-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)C1=CC=CC=C1C1=NN=NN1C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 508.19000
- Monoisotopic Mass: 508.18992602Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 39
- Rotatable Bond Count: 7
- Complexity: 735
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- PSA: 80.90000
- LogP: 6.54550
5-[4’-Carboxy-(1,1’-biphenyl)-2-yl]-1-triphenylmethyltetrazole Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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